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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B076884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available health and safety

information for the synthetic textile colorant, C.I. Disperse Yellow 86 (CAS No. 12223-97-1).

Due to a notable lack of specific toxicological and environmental data for Disperse Yellow 86,

this document also references data for the structurally related and more extensively studied

Disperse Yellow 3. This guide is intended for an audience of researchers, scientists, and drug

development professionals who may handle this substance. All quantitative data is presented in

structured tables, and where available, detailed experimental methodologies are provided.

Diagrams illustrating safety protocols and experimental workflows are included to ensure safe

handling and application.

Chemical Identification and Physical Properties
Disperse Yellow 86 is a nitrodiphenylamine dye. Its primary use is in the printing of polyester,

acetate, and polyamide fibers.[1]
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Identifier Value Source

Chemical Name

4-[(4-ethoxyphenyl)amino]-

N,N-dimethyl-3-

nitrobenzenesulfonamide

[2][3]

C.I. Name Disperse Yellow 86, C.I. 10353

CAS Number 12223-97-1 [1]

Molecular Formula C₁₆H₁₉N₃O₅S [1]

Molecular Weight 365.41 g/mol

Appearance
Red-light yellow to yellow-

orange powder
[1]

Boiling Point 510.2°C at 760 mmHg [2]

Density 1.336 g/cm³ [2]

Toxicological Data
There is a significant lack of publicly available toxicological data for Disperse Yellow 86. To

provide a perspective on the potential hazards associated with this class of dyes, data for the

well-studied Disperse Yellow 3 (CAS No. 2832-40-8) is presented below as a surrogate. It is

crucial to note that this data may not be directly applicable to Disperse Yellow 86.

Acute Toxicity
Specific acute toxicity data for Disperse Yellow 86 was not found. For Disperse Yellow 3,

studies have shown dose-related adverse effects. In a 14-day study, Fischer 344 rats and

B6C3F₁ mice were fed diets containing Disperse Yellow 3. Deaths were observed in rats at

concentrations of 50,000 ppm and higher, and in mice at 100,000 ppm.[4]

Carcinogenicity
There are no specific carcinogenicity studies available for Disperse Yellow 86. However,

Disperse Yellow 3 is suspected of causing cancer.[5] Long-term oral administration studies in

rodents have shown that Disperse Yellow 3 produced an increase in the incidence of
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hepatocellular adenomas in male rats.[4][6] In female mice, it led to an increased incidence of

hepatocellular tumors and malignant lymphomas, while in male mice, an increase in

alveolar/bronchiolar adenomas was observed.[4]

Mutagenicity
No specific mutagenicity data for Disperse Yellow 86 was identified. Disperse Yellow 3 has

been shown to be mutagenic in several strains of Salmonella typhimurium both with and

without metabolic activation.[7] It has also been reported to induce sister chromatid exchanges

in Chinese hamster ovary cells.[7]

Hazard Identification and First Aid
Hazard Statements
Based on data for similar disperse dyes, Disperse Yellow 86 should be handled with care.

Potential hazards may include:

Skin irritation and potential for allergic skin reaction.

Eye irritation.

Respiratory tract irritation if inhaled as dust.

Suspected carcinogenicity based on surrogate data.

First Aid Measures
In case of eye contact: Immediately flush with plenty of water for at least 15 minutes. Seek

medical attention.

In case of skin contact: Wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation develops.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.
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Handling, Storage, and Personal Protection
Safe Handling

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Use non-sparking tools.

Storage
Keep container tightly closed in a dry and well-ventilated place.

Personal Protective Equipment (PPE)
Eye/Face Protection: Safety glasses with side-shields or chemical goggles.

Skin Protection: Handle with gloves. Wear protective clothing.

Respiratory Protection: For nuisance exposures use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher level protection use type OV/AG/P99 (US) or type ABEK-P2

(EU EN 143) respirator cartridges.

Environmental Fate and Ecotoxicity
Specific environmental fate and ecotoxicity data for Disperse Yellow 86 are not readily

available. Dyes, in general, can be persistent in the environment and may be toxic to aquatic

life.

Experimental Protocols
Detailed experimental protocols for toxicological or environmental studies on Disperse Yellow
86 are not available in the public domain. The following are generalized protocols for dye

analysis and toxicity testing that can be adapted for research purposes.
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General Protocol for Analysis of Disperse Dyes in
Textiles by HPLC
This protocol is a general guideline for the extraction and analysis of disperse dyes from textile

samples.

Sample Preparation:

Accurately weigh approximately 1.0 g of the textile sample.

Cut the sample into small pieces.

Place the sample in a flask and add a suitable extraction solvent (e.g., methanol,

chlorobenzene, or a mixture).

Extract the dye using an ultrasonic bath at a controlled temperature (e.g., 60-70°C) for a

specified time (e.g., 30-60 minutes).

Allow the extract to cool and then filter it to remove textile fibers.

The filtrate may require further cleanup or concentration before analysis.

HPLC Analysis:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of two or more solvents, such as acetonitrile and water with a

modifier like formic acid.

Detection: A photodiode array (PDA) detector to obtain the UV-Vis spectrum of the dye

and a mass spectrometer (MS) for definitive identification.

Quantification: Use an external standard calibration curve prepared from a certified

reference standard of the analyte.

General Protocol for an Acute Oral Toxicity Study (Up-
and-Down Procedure - OECD 425)
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This is a generalized protocol for assessing the acute oral toxicity of a chemical.

Test Animals: Typically, female rats are used.

Housing and Feeding: Animals are housed in standard conditions with access to food and

water.

Dosing:

A single animal is dosed with the test substance at a starting dose level.

The animal is observed for signs of toxicity for a defined period (e.g., 48 hours).

If the animal survives, the next animal is dosed at a higher dose. If the animal dies, the

next animal is dosed at a lower dose.

The dose progression or regression factor is typically 3.2.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The study allows for the estimation of the LD50 with a confidence interval.
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Safety Handling Workflow for Chemical Dyes
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Caption: A logical workflow for the safe handling of chemical dyes in a laboratory setting.
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General Experimental Workflow for Dye Toxicity Assay

Start

Prepare Cell Cultures
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Caption: A generalized experimental workflow for assessing the in vitro toxicity of a dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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